6-Ethyl-2-(3-methylphenyl)quinoline-4-carbonyl chloride
Overview
Description
Scientific Research Applications
Structural and Optical Properties
Quinoline derivatives, similar to 6-Ethyl-2-(3-methylphenyl)quinoline-4-carbonyl chloride, have been studied for their structural and optical properties. For instance, Zeyada, El-Nahass, and El-Shabaan (2016) investigated the structural and optical properties of 4H-pyrano[3, 2-c]quinoline derivatives. These compounds, in thin film form, displayed polycrystalline nature in their synthesized powder form and became nanocrystallites dispersed in an amorphous matrix upon thermal deposition. The optical properties were determined based on spectrophotometer measurements, revealing significant absorption parameters and electron transition types (Zeyada, El-Nahass, & El-Shabaan, 2016).
Photovoltaic Properties and Applications
The photovoltaic properties of quinoline derivatives have also been explored. In another study by Zeyada, El-Nahass, and El-Shabaan (2016), quinoline derivatives exhibited potential in organic-inorganic photodiode fabrication. These compounds, when deposited using thermal evaporation techniques, showed rectification behavior and photovoltaic properties under both dark and illuminated conditions, indicating their suitability as materials in photodiodes (Zeyada, El-Nahass, & El-Shabaan, 2016).
Catalytic Applications in Polymerization
Quinoline derivatives have been utilized in the synthesis of catalysts for ethylene polymerization. Zhang, Sun, Xiao, and Hao (2010) synthesized a series of 2,8-bis(imino)quinolines, which, when reacted with ferrous or cobaltous chlorides, formed complexes showing unique properties toward ethylene polymerization, especially at high temperatures. This research highlights the potential of quinoline derivatives in developing high-performance catalysts for polymer production (Zhang, Sun, Xiao, & Hao, 2010).
Organic Synthesis
Quinoline derivatives have found applications in diverse organic synthesis processes. For example, Yang and Wan (2020) developed a three-component reaction involving ethyl lactate, anilines, and aldehydes to produce quinolines via simple iron(III) chloride catalysis. This process demonstrates the utility of green biomass feedstock in the synthesis of valuable organic products, emphasizing the role of quinoline derivatives in sustainable chemistry (Yang & Wan, 2020).
properties
IUPAC Name |
6-ethyl-2-(3-methylphenyl)quinoline-4-carbonyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16ClNO/c1-3-13-7-8-17-15(10-13)16(19(20)22)11-18(21-17)14-6-4-5-12(2)9-14/h4-11H,3H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ONFIPGQDVZTMPN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC2=C(C=C1)N=C(C=C2C(=O)Cl)C3=CC=CC(=C3)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601205760 |
Source
|
| Record name | 6-Ethyl-2-(3-methylphenyl)-4-quinolinecarbonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601205760 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
309.8 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1160261-00-6 |
Source
|
| Record name | 6-Ethyl-2-(3-methylphenyl)-4-quinolinecarbonyl chloride | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1160261-00-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 6-Ethyl-2-(3-methylphenyl)-4-quinolinecarbonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601205760 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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